6-(4-chlorophenyl)-4-oxo-2-pyridin-2-yl-1H-pyrimidine-5-carbonitrile

• IUPAC Name: 6-(4-chlorophenyl)-4-oxo-2-pyridin-2-yl-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C16H9ClN4O/c17-11-6-4-10(5-7-11)14-12(9-18)16(22)21-15(20-14)13-3-1-2-8-19-13/h1-8H,(H,20,21,22)
• InChI Key: DOCCGDVUESDPSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC(=O)C(=C(N2)C3=CC=C(C=C3)Cl)C#N
• Molecular Formula: C16H9ClN4O
• Molecular Weight: 308.72 g/mol

Description

6-(4-chlorophenyl)-4-oxo-2-pyridin-2-yl-1H-pyrimidine-5-carbonitrile is a chemical compound with unique properties and applications. It is often used in various scientific research fields due to its distinct chemical structure and reactivity.

Chemical Reactions Analysis

6-(4-chlorophenyl)-4-oxo-2-pyridin-2-yl-1H-pyrimidine-5-carbonitrile undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions include derivatives that are useful in further scientific research and industrial applications.

Scientific Research Applications

6-(4-chlorophenyl)-4-oxo-2-pyridin-2-yl-1H-pyrimidine-5-carbonitrile has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is utilized for investigating cellular processes and molecular interactions. In medicine, this compound is explored for its potential therapeutic effects. Additionally, it has industrial applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-(4-chlorophenyl)-4-oxo-2-pyridin-2-yl-1H-pyrimidine-5-carbonitrile involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity, leading to various biological and chemical outcomes.

Comparison with Similar Compounds

6-(4-chlorophenyl)-4-oxo-2-pyridin-2-yl-1H-pyrimidine-5-carbonitrile can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and reactivity. this compound stands out due to its specific properties and applications that make it valuable in scientific research and industrial processes.